Cas no 61206-70-0 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-)

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]- structure
61206-70-0 structure
Product Name:1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-
CAS No:61206-70-0
MF:C11H17NO3
MW:211.257583379745
CID:488473
PubChem ID:4379856
Update Time:2025-04-19

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-
    • 2-(benzylamino)-2-(hydroxymethyl)propane-1,3-diol
    • SCHEMBL9172119
    • DTXSID00402626
    • 61206-70-0
    • Inchi: 1S/C11H17NO3/c13-7-11(8-14,9-15)12-6-10-4-2-1-3-5-10/h1-5,12-15H,6-9H2
    • InChI Key: YBENQQPWAIFZCG-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.12091
  • Monoisotopic Mass: 211.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7A^2
  • XLogP3: -0.9

Experimental Properties

  • PSA: 72.72
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司